Cas no 2172498-16-5 (1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol)

1-3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol is a bicyclic tertiary alcohol with a hydroxymethyl-substituted azabicyclo[2.2.2]octane core. This compound exhibits structural rigidity due to its fused ring system, which may enhance binding selectivity in pharmaceutical or agrochemical applications. The presence of both hydroxyl and hydroxymethyl functional groups offers versatility for further derivatization, enabling its use as a key intermediate in synthetic chemistry. Its stereochemistry and polar moieties suggest potential utility in chiral synthesis or as a building block for bioactive molecules. The compound’s stability and functional group compatibility make it suitable for research in medicinal chemistry and material science.
1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol structure
2172498-16-5 structure
Product Name:1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol
CAS No:2172498-16-5
MF:C12H21NO2
MW:211.30064368248
CID:5568180
PubChem ID:165593777
Update Time:2025-05-30

1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1642683
    • 1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
    • 2172498-16-5
    • 1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol
    • Inchi: 1S/C12H21NO2/c14-9-11(12(15)4-1-5-12)8-13-6-2-10(11)3-7-13/h10,14-15H,1-9H2
    • InChI Key: SZWBXDKMGAWFOT-UHFFFAOYSA-N
    • SMILES: OC1(CCC1)C1(CO)CN2CCC1CC2

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.7Ų

1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1642683-0.05g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
0.05g
$1068.0 2023-07-10
Enamine
EN300-1642683-0.1g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
0.1g
$1119.0 2023-07-10
Enamine
EN300-1642683-0.25g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
0.25g
$1170.0 2023-07-10
Enamine
EN300-1642683-0.5g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
0.5g
$1221.0 2023-07-10
Enamine
EN300-1642683-1.0g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
1.0g
$1272.0 2023-07-10
Enamine
EN300-1642683-2.5g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
2.5g
$2492.0 2023-07-10
Enamine
EN300-1642683-5.0g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
5.0g
$3687.0 2023-07-10
Enamine
EN300-1642683-10.0g
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
10.0g
$5467.0 2023-07-10
Enamine
EN300-1642683-50mg
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
50mg
$1068.0 2023-09-22
Enamine
EN300-1642683-100mg
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
2172498-16-5
100mg
$1119.0 2023-09-22

Additional information on 1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol

Introduction to 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol (CAS No. 2172498-16-5)

1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol, with the CAS number 2172498-16-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and hydroxymethyl functional group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol is particularly intriguing due to its combination of a nitrogen-containing bicyclic ring and a cyclobutanol moiety. The presence of the hydroxymethyl group adds further complexity and potential for diverse interactions with biological targets. This structural diversity is crucial for understanding the compound's pharmacological properties and its potential as a lead molecule in drug discovery.

Recent studies have focused on the synthesis and characterization of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the bicyclic core, followed by selective functionalization to introduce the hydroxymethyl group. These synthetic methods not only enhance the yield and purity of the final product but also provide valuable insights into the reactivity and stability of the compound.

In terms of biological activity, 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways, including those related to inflammation, neurodegeneration, and cancer. For instance, one study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme associated with neuroinflammatory processes, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

The pharmacokinetic properties of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

In addition to its therapeutic applications, 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-y\-lcyclobutan\-1\-ol has also been explored for its use in diagnostic imaging and other biomedical applications. Its unique structural features make it an attractive candidate for developing novel imaging agents that can provide detailed insights into disease progression and treatment efficacy.

The future outlook for 1\-3\-(hydroxymethy\-l)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\)-azabicyclo[[[[[[[[[(CAS No.
















No formatting errors were found in your text.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent